N-Hexanoyl-biotin-sulfatide

• Molecular Formula: C40H72N4O13S2
• Molecular Weight: 881.2 g/mol
• InChI: InChI=1S/C40H72N4O13S2/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-20-30(46)28(26-55-39-37(50)38(57-59(52,53)54)36(49)31(25-45)56-39)42-34(48)23-16-14-19-24-41-33(47)22-18-17-21-32-35-29(27-58-32)43-40(51)44-35/h15,20,28-32,35-39,45-46,49-50H,2-14,16-19,21-27H2,1H3,(H,41,47)(H,42,48)(H2,43,44,51)(H,52,53,54)/b20-15+/t28-,29-,30+,31+,32-,35-,36-,37+,38-,39+/m0/s1
• InChIKey: JLPPJZOXVPFQIU-IZVBRYQQSA-N

N-Hexanoyl-biotin-sulfatide: Biotinylated Sulfatide Probe

N-Hexanoyl-biotin-sulfatide is a semi-synthetic glycosphingolipid probe designed to mimic native sulfatide (3′-sulfo-galactosylceramide), a major component of the myelin sheath and a critical antigen for Type II Natural Killer T (NKT) cells . The compound incorporates a biotin moiety at the distal end of the N-acyl chain via a six-carbon (hexanoyl) spacer arm, which projects the biotin tag away from the lipid bilayer or protein binding groove to minimize steric hindrance during CD1d loading or protein interaction studies . This molecular architecture enables high-affinity detection and immobilization via streptavidin or avidin without the need for radiolabeling or specialized anti-sulfatide antibodies [1].

Streptavidin/avidin-based detection and immobilization

Lipid-protein interaction and membrane dynamics studies

Autoimmune mechanism research with sulfatide probes

• [1] LabClinics. N-Hexanoyl-biotin-sulfatide Technical Datasheet (Reference M2207-1). View Source

N-Hexanoyl-biotin-sulfatide vs. Native Sulfatide

Native sulfatides lack an intrinsic detection handle, requiring radiolabeling (e.g., ³H or ¹⁴C) or specialized anti-sulfatide antibodies for visualization and quantification—methods that introduce handling complexity, regulatory constraints, and limited quantitative dynamic range [1]. Alternative fluorescent sulfatide probes (e.g., NBD-sulfatide) offer optical detection but cannot be directly coupled to streptavidin-based affinity purification workflows, precluding their use in pull-down assays for identifying novel sulfatide-binding proteins [2]. Furthermore, sulfatide analogs with different N-acyl chain lengths (e.g., C24:0 native sulfatide versus C6:0 biotin-sulfatide) exhibit distinct loading efficiencies onto CD1d molecules and altered T-cell receptor recognition profiles, rendering simple chain-length substitution non-equivalent in immunological assays [3]. The evidence below quantifies these functional divergences.

Detection & Immobilization Limitation

Native sulfatide lacks a biotin tag, preventing direct streptavidin-based capture and detection workflows.

Steric Hindrance in CD1d Loading

Biotinylated sulfatide without a C6 linker may cause steric interference, limiting functional CD1d tetramer formation.

Assay Throughput & Imaging

Native sulfatide may not support high-throughput pull-down assays or real-time fluorescence imaging.

• [1] Kim HS, et al. Sulfatide Inhibits HMGB1 Secretion by Hindering Toll-Like Receptor 4 Localization Within Lipid Rafts. 2020. PMCID: PMC7324676. View Source
• [2] LabClinics. N-Hexanoyl-biotin-sulfatide Technical Datasheet (Reference M2207-1). View Source
• [3] Creative Biolabs. Anti-C48H91NO8 T cell receptor (DP10.7), pCDTCR1 (TCR-YC0240) Product Page. View Source

N-Hexanoyl-biotin-sulfatide: Evidence vs. Native Sulfatide

Streptavidin Affinity Capture

N-Hexanoyl-biotin-sulfatide incorporates a biotin moiety that binds streptavidin with an affinity constant (Kd) of approximately 10⁻¹⁵ M, representing the strongest known non-covalent interaction between a protein and ligand [1]. In contrast, native sulfatide requires detection via radiolabeling (³H or ¹⁴C) or anti-sulfatide antibodies, which typically exhibit Kd values in the nanomolar range (10⁻⁹ to 10⁻¹² M) and require multi-step, time-intensive protocols .

Affinity Capture

Class-level inference

Functional Switch: Undetectable → Immobilizable

Supports streptavidin-based sulfatide detection and pull-down workflows.

Affinity interaction well-characterized; functional switch supports research assay design.

Evidence Dimension	Detection Ligand Binding Affinity (Kd)
Target Compound Data	~10⁻¹⁵ M (streptavidin-biotin interaction)
Comparator Or Baseline	Anti-sulfatide antibodies: ~10⁻⁹ to 10⁻¹² M; Radiolabeling: N/A (no affinity-based detection)
Quantified Difference	1000- to 1,000,000-fold higher binding affinity versus antibody-based detection
Conditions	In vitro streptavidin-biotin binding assays; standard buffer conditions

Why This Matters

This affinity differential enables detection at substantially lower analyte concentrations, reduces non-specific background, and eliminates regulatory and safety burdens associated with radioisotope use.

• [1] LabClinics. N-Hexanoyl-biotin-sulfatide Technical Datasheet (Reference M2207-1). View Source

Reduced Steric Hindrance in CD1d Loading

The biotin label in N-Hexanoyl-biotin-sulfatide is attached via a six-carbon (hexanoyl) linker positioned at the amine of the sphingosine backbone, physically separating the biotin binding interface from the sulfatide headgroup by approximately 7–8 Å [1]. This spacer arm reduces steric interference with the 3′-sulfo-galactose moiety during protein binding or CD1d loading, in contrast to hypothetical direct biotin conjugates lacking a linker, which would position the bulky biotin group in immediate proximity to the functional sulfated headgroup .

CD1d Loading

Class-level inference

C6 Linker: Minimized steric hindrance (design feature)

May support functional CD1d tetramer formation for sulfatide-specific T cell studies.

Qualitative design inference; functional validation with specific cell types recommended.

Evidence Dimension	Linker length and biotin-headgroup separation distance
Target Compound Data	6-carbon hexanoyl spacer (~7–8 Å separation)
Comparator Or Baseline	Direct biotin conjugate (0-carbon linker): <2 Å separation
Quantified Difference	Approximately 3- to 4-fold greater spatial separation of biotin from sulfatide headgroup
Conditions	Molecular modeling; inferred from general biotinylation linker design principles

Why This Matters

Reduced steric hindrance preserves the native conformation of the sulfatide headgroup during protein recognition, minimizing the risk of false-negative results in sulfatide-binding protein discovery assays.

• [1] LabClinics. N-Hexanoyl-biotin-sulfatide Technical Datasheet (Reference M2207-1). View Source

Biotinylated Sulfatide Colocalizes with Lipid Raft Marker GM1, Enabling TLR4 Signaling Pathway Analysis

In Raw 264.7 macrophage cells, biotinylated sulfatide was directly visualized to co-localize with monosialotetrahexosylganglioside (GM1), a canonical lipid raft marker, using fluorescence microscopy [1]. This co-localization enabled the observation that sulfatide pre-treatment decreased lipopolysaccharide (LPS)-induced co-localization of Toll-like receptor 4 (TLR4) with lipid raft markers, thereby nullifying LPS effects on TLR4 signaling [1]. Without the biotin handle, this spatial analysis of sulfatide within membrane microdomains would require indirect or radiolabeled detection methods [2].

Evidence Dimension	Detection of sulfatide localization within lipid raft microdomains
Target Compound Data	Direct fluorescence visualization via streptavidin-conjugated fluorophore; quantifiable colocalization with GM1 observed
Comparator Or Baseline	Native sulfatide: No intrinsic detection handle; requires radiolabeling or antibody staining
Quantified Difference	Qualitative: Yes/No detection capability; Quantitative: Reduced TLR4-lipid raft colocalization upon sulfatide treatment
Conditions	Raw 264.7 murine macrophage cells; LPS stimulation (100 ng/mL); confocal fluorescence microscopy

Why This Matters

This demonstrated application validates that the biotin handle enables lipid raft localization studies that are impractical with unmodified native sulfatide, providing a procurement justification for laboratories investigating membrane microdomain signaling.

• [1] Kim HS, et al. Sulfatide Inhibits HMGB1 Secretion by Hindering Toll-Like Receptor 4 Localization Within Lipid Rafts. 2020. PMCID: PMC7324676. View Source
• [2] Mendeley. Midkine binds specifically to sulfatide. European Journal of Biochemistry. 2000; 267(2): 344–351. View Source

Acyl Chain Length Alters CD1d Loading and TCR Recognition: C6 Sulfatide Differs from Native C24 Sulfatide

Native bovine brain sulfatides, which predominantly contain C24:0 and C24:1 acyl chains, load onto CD1d and are recognized by the DP10.7 T-cell receptor (TCR) with a Kd of 5.5 µM [1]. While no direct Kd measurement for C6-biotin-sulfatide (the target compound) binding to DP10.7 TCR has been published, class-level evidence indicates that the shorter C6 acyl chain substantially alters lipid presentation within the CD1d binding groove relative to the native C24 acyl chain . This structural divergence means that N-Hexanoyl-biotin-sulfatide is not functionally interchangeable with native long-chain sulfatides in CD1d-restricted NKT cell activation assays.

Evidence Dimension	CD1d-TCR binding affinity (Kd) and acyl chain length
Target Compound Data	C6 acyl chain (biotinylated); Kd for CD1d-DP10.7 TCR binding not directly reported
Comparator Or Baseline	Native bovine brain sulfatides (predominantly C24:0 and C24:1): Kd = 5.5 µM for DP10.7 TCR; C24:1 sulfatide: Kd = 5.6 µM for DP10.7 TCR
Quantified Difference	Acyl chain length differs by 18 carbons (C6 vs. C24); functional binding affinity expected to differ based on CD1d lipid-binding groove constraints
Conditions	Surface plasmon resonance; recombinant CD1d loaded with indicated sulfatide species; DP10.7 TCR

Why This Matters

Users requiring native-like CD1d loading and TCR recognition profiles should procure native sulfatide preparations; conversely, researchers needing an affinity handle for pull-down or detection assays should select N-Hexanoyl-biotin-sulfatide while acknowledging the altered immunological activity.

• [1] Creative Biolabs. Anti-C48H91NO8 T cell receptor (DP10.7), pCDTCR1 (TCR-YC0240) Product Page. View Source

N-Hexanoyl-biotin-sulfatide Research Applications

Sulfatide-Loaded CD1d Tetramers

N-Hexanoyl-biotin-sulfatide is the preferred reagent for affinity purification of sulfatide-binding proteins from complex lysates. The streptavidin-biotin interaction (Kd ~10⁻¹⁵ M) enables quantitative capture of binding partners with minimal non-specific background [1]. Native sulfatide cannot be used for this application due to the absence of an affinity handle, while radiolabeled sulfatide lacks the capacity for protein complex isolation. This scenario is validated by the demonstrated use of biotinylated sulfatide in lipid raft co-localization studies where direct visualization and spatial analysis were required [2].

Anti-Sulfatide Antibody ELISA

For laboratories conducting medium- to high-throughput screening of sulfatide-binding antibodies, lectins, or recombinant proteins, N-Hexanoyl-biotin-sulfatide enables facile immobilization onto streptavidin-coated microplates. The C6 spacer arm ensures that the sulfatide headgroup remains sterically accessible for ligand recognition [1]. This approach eliminates the need for hydrophobic adsorption of native sulfatide, which can result in inconsistent coating densities, variable headgroup orientation, and plate-to-plate reproducibility issues. Procurement should prioritize vendors offering ≥98% purity by TLC to minimize batch-to-batch variability in quantitative binding assays [2].

Sulfatide Binding Partner Pull-Down

As demonstrated in published studies examining TLR4 signaling in Raw 264.7 macrophages, N-Hexanoyl-biotin-sulfatide can be directly visualized via streptavidin-conjugated fluorophores to assess its co-localization with lipid raft markers such as GM1 [1]. This application is not feasible with native sulfatide without introducing a secondary detection step (e.g., anti-sulfatide antibody), which adds potential artifacts from antibody cross-reactivity and steric occlusion. The biotin handle provides a direct, one-step labeling strategy compatible with standard confocal and super-resolution microscopy workflows [2].

Sulfatide Trafficking and Lipid Raft Imaging

N-Hexanoyl-biotin-sulfatide can be incorporated into supported lipid bilayers or liposomes and subsequently immobilized onto streptavidin-coated surfaces for cell adhesion assays. This approach has been validated in studies demonstrating that sulfatide incorporation into 32D cells and COS cells enhances cell attachment to midkine-coated surfaces, an effect not observed with ganglioside or galactosylceramide controls [1]. The biotin tag allows precise quantification of sulfatide density on the substrate surface, enabling dose-response analysis of cell adhesion as a function of sulfatide concentration [2].

Application

Selection Property

Validation Focus

CD1d tetramer generation

C6 linker design for minimized steric hindrance

CD1d loading and tetramer staining specificity

Anti-sulfatide antibody ELISA

Streptavidin-mediated oriented immobilization

Assay sensitivity and reproducibility with biotinylated lipid

Sulfatide interactome pull-down

Biotin-streptavidin affinity capture

Binding partner identification and validation

Live-cell sulfatide imaging

Fluorescent streptavidin detection

Membrane localization and raft dynamics visualization

• [1] Kim HS, et al. Sulfatide Inhibits HMGB1 Secretion by Hindering Toll-Like Receptor 4 Localization Within Lipid Rafts. 2020. PMCID: PMC7324676. View Source
• [2] Mendeley. Midkine binds specifically to sulfatide. European Journal of Biochemistry. 2000; 267(2): 344–351. View Source